
Dipropyl Adipate: Application Notes and
Protocols for Topical Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dipropyl adipate
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Introduction
Dipropyl adipate is a diester of propyl alcohol and adipic acid, widely utilized in the cosmetic

and pharmaceutical industries as a multifunctional emollient.[1][2] Its non-oily, lightweight

texture and excellent spreadability make it a valuable ingredient in a variety of topical

formulations, including creams, lotions, sunscreens, and after-shave products.[3][4] This

document provides detailed application notes, experimental protocols, and performance data to

guide researchers and formulators in the effective use of dipropyl adipate.

Dipropyl adipate is recognized for its rapid absorbency and low residual tack, contributing to a

desirable sensory profile in skincare products.[4] Beyond its emollient properties, it also

functions as a solvent, aiding in the dispersion of other ingredients and enhancing the stability

of formulations.[2][5] Its safety for use in cosmetic products has been well-established.[6][7]

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of dipropyl adipate is

essential for formulation development.
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Property Value Reference

Chemical Name Dipropyl hexanedioate [8]

CAS Number 106-19-4 [9]

Molecular Formula C12H22O4 [8]

Molecular Weight 230.30 g/mol [10]

Appearance Colorless clear liquid (est) [9]

Specific Gravity
0.97900 to 0.98300 @ 20.00

°C
[9]

Refractive Index
1.42900 to 1.43300 @ 20.00

°C
[9]

Boiling Point
273.00 to 274.00 °C @ 760.00

mm Hg
[9]

Flash Point 253.00 °F. TCC ( 122.78 °C. ) [9]

Solubility
Soluble in alcohol; very slightly

soluble in water.
[9]

Dielectric Constant 5.35 F/m [1]

Mechanism of Action as an Emollient
Emollients like dipropyl adipate primarily work by forming a thin, occlusive or semi-occlusive

film on the skin's surface. This film helps to reduce transepidermal water loss (TEWL), thereby

increasing the hydration of the stratum corneum. The result is softer, smoother, and more

supple skin.
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Mechanism of action of dipropyl adipate as an emollient.

Application in Topical Formulations
Dipropyl adipate's versatile properties make it suitable for a wide range of topical applications:

Moisturizers (Creams and Lotions): Its lightweight and non-greasy feel make it an excellent

choice for daily-use moisturizers, providing hydration without a heavy sensation.[2]

Sunscreens: It can act as a solvent for UV filters and contributes to a more elegant and

spreadable final product.[3]

After-Shave Lotions: Its rapid absorption and non-oily nature are desirable in products for

men's grooming.[11]

Color Cosmetics: In products like foundations and lipsticks, it can improve application and

feel.

Pharmaceutical Formulations: It can be used as a vehicle to aid in the penetration of active

pharmaceutical ingredients (APIs).[3]

Experimental Protocols
Evaluation of Skin Hydration (Corneometry)
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This protocol outlines the procedure for measuring the hydration level of the stratum corneum

using a Corneometer.

Objective: To quantify the effect of a topical formulation containing dipropyl adipate on skin

hydration over time.

Materials:

Corneometer® CM 825 (or equivalent)

Test formulation containing dipropyl adipate

Control/placebo formulation

Trained human volunteers

Controlled environment room (temperature and humidity)

Procedure:

Volunteer Acclimatization: Volunteers should acclimate in a controlled environment (e.g., 20-

22°C, 40-60% relative humidity) for at least 30 minutes before measurements.

Baseline Measurement: Take baseline skin hydration readings on designated test areas on

the volar forearm of each volunteer.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test and control

formulations to the respective test areas.

Post-Application Measurements: Measure skin hydration at predetermined time points (e.g.,

1, 2, 4, 6, and 8 hours) after product application.

Data Analysis: Calculate the mean change in skin hydration from baseline for each

formulation at each time point. Statistical analysis (e.g., t-test or ANOVA) should be

performed to determine the significance of the results.
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Corneometry experimental workflow.

Evaluation of Transepidermal Water Loss (TEWL)
This protocol describes the measurement of TEWL to assess the effect of a topical formulation

on the skin's barrier function.
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Objective: To determine if a formulation containing dipropyl adipate can reduce TEWL,

indicating an improvement in skin barrier function.

Materials:

Tewameter® (or equivalent open-chamber device)

Test formulation containing dipropyl adipate

Control/placebo formulation

Trained human volunteers

Controlled environment room (temperature and humidity)

Procedure:

Volunteer Acclimatization: As with corneometry, volunteers must acclimate to the controlled

environment.

Baseline Measurement: Measure baseline TEWL on the designated test areas.

Product Application: Apply a standardized amount of the test and control formulations.

Post-Application Measurements: Measure TEWL at specified time intervals after application.

Data Analysis: Compare the TEWL values of the treated areas to the baseline and to the

control. A decrease in TEWL indicates an improved barrier function.

Sensory Evaluation
This protocol provides a framework for conducting a sensory panel to evaluate the tactile

properties of a formulation containing dipropyl adipate.

Objective: To quantitatively assess the sensory characteristics of a topical formulation with

dipropyl adipate.

Materials:
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Test formulation

Reference/control formulations

Trained sensory panelists

Standardized evaluation forms or software

Controlled environment for evaluation

Procedure:

Panelist Training: Train panelists on the sensory attributes to be evaluated and the rating

scale.

Sample Presentation: Provide panelists with coded, randomized samples to prevent bias.

Evaluation: Panelists apply a standardized amount of each product to a designated skin area

(e.g., volar forearm) and rate various sensory attributes.

Data Collection: Record the panelists' ratings for each attribute.

Data Analysis: Statistically analyze the data (e.g., using ANOVA) to identify significant

differences in sensory perception between formulations.

Performance Data
While extensive clinical data on skin hydration and TEWL for formulations specifically

containing dipropyl adipate is limited in publicly available literature, in-vivo sensory panel data

provides valuable insights into its performance.

In-Vivo Sensory Evaluation of Emollient Esters[1]

A study evaluated the sensory properties of several emollient esters, including dipropyl
adipate, applied neat to the skin of panelists. The following table summarizes the averaged

sensory scores (on a scale of 1-10, with higher scores indicating a greater intensity of the

attribute).
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Sensory
Attribute

Dipropyl
Adipate

Isodecyl
Neopentanoat
e

Isocetyl
Stearate

Octyldodecyl
Stearoyl
Stearate

Initial Spreading 9.5 8.0 6.5 4.0

Skin Feel

(Lightness)
9.0 8.5 6.0 3.5

Residue 2.0 3.5 5.0 7.5

Gloss 2.5 3.0 5.5 8.0

Tackiness 1.5 2.5 4.5 6.0

Data adapted from "Evaluating the Physiochemical Properties of Emollient Esters for Cosmetic

Use".[1]

The results indicate that dipropyl adipate was perceived as having the highest spreadability

and the lightest, driest feel on the skin.[1] It also left the least residue and was the least tacky

and glossy compared to the other esters tested.[1] These findings are consistent with its

physicochemical properties, such as its lower viscosity and molecular weight.[1]

Formulation Stability
The stability of a topical formulation is crucial for its safety, efficacy, and shelf life.

Protocol for Stability Testing:

Formulation Preparation: Prepare the final formulation containing dipropyl adipate.

Packaging: Package the formulation in the intended commercial packaging.

Storage Conditions: Store samples under various conditions:

Long-term: 25°C ± 2°C / 60% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH
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Testing Intervals: Evaluate the samples at specified time points (e.g., 0, 1, 3, and 6 months

for accelerated; 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term).

Parameters to Evaluate:

Physical: Appearance, color, odor, pH, viscosity, and phase separation.

Chemical: Potency of the active ingredient (if any) and formation of degradation products.

Microbiological: Microbial limits testing.

Prepare Final Formulation

Package in Final Container

Store at Different Conditions
(Long-term & Accelerated)

Evaluate at Time Intervals

Assess Physical, Chemical,
& Microbiological Stability

Determine Shelf Life

Click to download full resolution via product page

Workflow for topical formulation stability testing.
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Conclusion
Dipropyl adipate is a highly versatile and effective emollient for topical formulations. Its

favorable physicochemical properties translate into desirable sensory characteristics, such as a

light, non-greasy feel and excellent spreadability. While specific quantitative data on its direct

impact on skin hydration and TEWL is not extensively available in the public domain and

requires further investigation, its function as a film-forming emollient suggests a positive

contribution to skin barrier function. The provided protocols offer a robust framework for

formulators to evaluate the performance of dipropyl adipate in their specific topical

preparations, ensuring the development of stable, efficacious, and aesthetically pleasing

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dipropyl Adipate: Application Notes and Protocols for
Topical Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086888#dipropyl-adipate-as-an-emollient-in-topical-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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